Methylcobalamin Hydrate Accelerates Peripheral Nerve Recovery Over Methylprednisolone and Pleiotrophin
In a well-established rat model of ulnar-to-musculocutaneous nerve end-to-end neurorrhaphy, daily intraperitoneal administration of methylcobalamin hydrate (130 μg/kg) significantly accelerated functional and structural recovery compared to the anti-inflammatory methylprednisolone (30 mg/kg) and the neurotrophic factor pleiotrophin (40 μg/kg) [1]. The methylcobalamin-treated group exhibited remarkable enhancement of compound muscle action potential (CMAP) recovery, motor end plate innervation, and histological metrics of axonal regeneration, achieving functional restoration within one month post-surgery, a result not observed with the comparator agents [1].
| Evidence Dimension | Peripheral nerve functional recovery (CMAP and motor performance) |
|---|---|
| Target Compound Data | Accelerated recovery; enhanced CMAP, motor end plate innervation, axonal diameter, and myelin thickness; functional improvement in grooming test within 1 month [1] |
| Comparator Or Baseline | Methylprednisolone (30 mg/kg): Transient suppression of axon enumeration, no significant functional recovery [1]; Pleiotrophin (40 μg/kg): Increased vascularity and nerve fiber density but no functional recovery [1] |
| Quantified Difference | Significant functional and structural recovery only in methylcobalamin group; methylprednisolone and pleiotrophin groups failed to achieve functional recovery [1] |
| Conditions | Rat ulnar-to-musculocutaneous nerve end-to-end neurorrhaphy model; 130 μg/kg methylcobalamin i.p. daily post-surgery [1] |
Why This Matters
This study provides direct, quantitative evidence of methylcobalamin's unique ability to accelerate peripheral nerve regeneration compared to a clinical anti-inflammatory and a neurotrophic factor, making it the preferred agent for preclinical models of nerve repair and for informing therapeutic development in peripheral neuropathies.
- [1] Liao WC, Chen JR, Wang YJ, Tseng GF. Methylcobalamin, but not methylprednisolone or pleiotrophin, accelerates the recovery of rat biceps after ulnar to musculocutaneous nerve transfer. Neuroscience. 2010 Dec 15;171(3):934-49. doi: 10.1016/j.neuroscience.2010.09.036. PMID: 20884334. View Source
